Cas no 214045-73-5 (Thiazolo[4,5-c]pyridine,5-oxide)

Thiazolo[4,5-c]pyridine,5-oxide structure
214045-73-5 structure
Product Name:Thiazolo[4,5-c]pyridine,5-oxide
CAS No:214045-73-5
MF:C6H4N2OS
MW:152.173759460449
CID:242792
Update Time:2024-01-26

Thiazolo[4,5-c]pyridine,5-oxide Chemical and Physical Properties

Names and Identifiers

    • Thiazolo[4,5-c]pyridine,5-oxide
    • thiazolo[4,5-c]pyridine-N-oxide
    • Thiazolo[4,5-c]pyridine, 5-oxide
    • Inchi: 1S/C6H4N2OS/c9-8-2-1-6-5(3-8)7-4-10-6/h1-4H
    • InChI Key: OSABUVXJUBCINC-UHFFFAOYSA-N
    • SMILES: C1[N+]([O-])=CC=C2SC=NC=12

Computed Properties

  • Exact Mass: 152.00452
  • Monoisotopic Mass: 152.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6A^2

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Boiling Point: 424.8±18.0 °C(Predicted)
  • PSA: 39.83
  • pka: -0.54±0.40(Predicted)

Thiazolo[4,5-c]pyridine,5-oxide Related Literature

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